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methylphenothiazine

Cat. No.: B3131201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,7-Dibromo-10-
methylphenothiazine as a crucial building block for the synthesis of hole-transporting

materials (HTMs) for high-performance perovskite solar cells (PSCs). While not typically used

as a primary HTM itself, its derivatives are instrumental in achieving high power conversion

efficiencies and stability in PSCs.

Introduction
3,7-Dibromo-10-methylphenothiazine is a key heterocyclic intermediate. The phenothiazine

core is an excellent electron donor and can be functionalized at the 3, 7, and 10 positions to

tune its electronic and physical properties. In the context of perovskite solar cells, the

dibrominated nature of this compound allows for further chemical modifications, such as Suzuki

or Stille coupling reactions, to synthesize more complex and efficient HTMs. These HTMs play

a critical role in extracting holes from the perovskite layer and transporting them to the

electrode, thereby influencing the overall device performance.
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The following table summarizes the performance of various perovskite solar cells employing

HTMs derived from 3,7-disubstituted phenothiazine precursors. This data provides a

benchmark for the potential of new materials synthesized from 3,7-Dibromo-10-
methylphenothiazine.

HTM
Designation

Power
Conversion
Efficiency
(PCE) [%]

Open-
Circuit
Voltage
(Voc) [V]

Short-
Circuit
Current
Density
(Jsc)
[mA/cm2]

Fill Factor
(FF) [%]

Reference

PDO1 16.7 1.08 22.6 68.3 [1]

PDO2 20.2 1.15 23.9 73.6 [1]

AZO-I 12.6 - - - [2]

AZO-II 14.0 - - - [2]

PTZ-Py 19.9 - - - [3]

PTZ-Py (with

Spiro-

OMeTAD)

22.1 - - - [3]

Z30 19.17 1.114 23.53 73 [3]

HZ2 14.2 1.026 20.43 68 [3]

Note: Specific performance parameters for some HTMs were not fully detailed in the provided

search results.

Experimental Protocols
Synthesis of 3,7-Dibromo-10-methylphenothiazine
This protocol describes a common method for the synthesis of 3,7-Dibromo-10-
methylphenothiazine from 10-methylphenothiazine.

Materials:
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10-Methylphenothiazine

Bromine (Br2)

Glacial Acetic Acid

Saturated aqueous solution of sodium sulfite

Diethyl ether

Sodium sulfate

Silica gel for column chromatography

Ethyl acetate

Hexane

Procedure:

Dissolve 10-methylphenothiazine (1 equivalent) in glacial acetic acid in a round-bottom flask.

Add a first molar equivalent of bromine dropwise to the solution while stirring at room

temperature.

Continue stirring for 1 hour.

Add a second molar equivalent of bromine dropwise to the reaction mixture.

Stir the solution for 12 hours at room temperature.

Quench the reaction by adding a saturated aqueous solution of sodium sulfite and diethyl

ether.

Stir the mixture for 1 hour.

Transfer the mixture to a separatory funnel and separate the organic phase.

Extract the aqueous layer three times with diethyl ether.
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Combine all organic layers and dry with sodium sulfate.

Remove the solvents under reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of ethyl

acetate and hexane as the eluent to obtain 3,7-Dibromo-10-methylphenothiazine.[4]

General Protocol for Perovskite Solar Cell Fabrication
This protocol outlines the general steps for fabricating a perovskite solar cell using a

phenothiazine-based HTM.

Materials:

FTO-coated glass substrates

Titanium dioxide (TiO2) paste

Perovskite precursor solution (e.g., a mixture of FAPbI3 and MAPbBr3)

Hole-transporting material (HTM) solution (phenothiazine-derivative dissolved in a suitable

solvent like chlorobenzene)

Additives for HTM solution (e.g., Li-TFSI, tBP)

Gold or Silver for the back electrode

Procedure:

Substrate Cleaning: Sequentially clean the FTO-coated glass substrates with detergent,

deionized water, acetone, and isopropanol in an ultrasonic bath. Dry the substrates with a

stream of nitrogen.

Electron Transport Layer (ETL) Deposition: Deposit a compact layer of TiO2 onto the FTO

substrate by spin-coating, followed by sintering at high temperature. Then, deposit a

mesoporous TiO2 layer and sinter again.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3131201?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8695233/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3131201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perovskite Layer Deposition: In a nitrogen-filled glovebox, deposit the perovskite precursor

solution onto the TiO2 layer via spin-coating. Anneal the substrate at a specific temperature

to form the crystalline perovskite film.

Hole-Transporting Material (HTM) Layer Deposition: Prepare the HTM solution by dissolving

the synthesized phenothiazine derivative and additives in a solvent. Spin-coat the HTM

solution on top of the perovskite layer.

Back Electrode Deposition: Deposit the metal back electrode (e.g., gold or silver) by thermal

evaporation through a shadow mask.

Device Characterization: Characterize the photovoltaic performance of the fabricated solar

cell under simulated sunlight (AM 1.5G, 100 mW/cm2).
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Caption: Synthesis workflow for 3,7-Dibromo-10-methylphenothiazine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3131201?utm_src=pdf-body-img
https://www.benchchem.com/product/b3131201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3131201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charge Carrier Movement

Sunlight

FTO Glass (Substrate)

Electron Transport Layer (e.g., TiO2)

Perovskite Absorber Layer

Hole Transport Layer
(Phenothiazine Derivative)

Electron

e-

Hole

h+

Back Electrode (e.g., Gold)

 

 

Click to download full resolution via product page

Caption: Role of phenothiazine-based HTM in a perovskite solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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